Cas no 77251-46-8 (1-(cyclohex-2-en-1-ylcarbonyl)-1,2,3,6-tetrahydropyridine)

1-(cyclohex-2-en-1-ylcarbonyl)-1,2,3,6-tetrahydropyridine structure
77251-46-8 structure
Product Name:1-(cyclohex-2-en-1-ylcarbonyl)-1,2,3,6-tetrahydropyridine
CAS No:77251-46-8
MF:C12H17NO
MW:191.269483327866
CID:1783980
PubChem ID:3059805
Update Time:2025-04-21

1-(cyclohex-2-en-1-ylcarbonyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Cyclohexen-1-yl)carbonyl-1,2,3,6-tetrahydropyridine
    • 1-(cyclohex-2-en-1-ylcarbonyl)-1,2,3,6-tetrahydropyridine
    • cyclohex-2-en-1-yl(3,6-dihydro-2H-pyridin-1-yl)methanone
    • (Cyclohex-2-en-1-yl)(3,6-dihydropyridin-1(2H)-yl)methanone
    • AI3-37224
    • Piperidine, 1-(3-cyclohexen-1-ylcarbonyl)-1,2,3,6-tetrahydro-
    • DTXSID60998499
    • 77251-46-8
    • Inchi: 1S/C12H17NO/c14-12(11-7-3-1-4-8-11)13-9-5-2-6-10-13/h2-3,5,7,11H,1,4,6,8-10H2
    • InChI Key: VSQZJIQLUFQBQC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CCCC1)N1CC=CCC1

Computed Properties

  • Exact Mass: 191.13111
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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